Cas no 6313-97-9 (1-hexadecyl-3-(4-nitrophenyl)urea)
6313-97-9 structure
Product Name:1-hexadecyl-3-(4-nitrophenyl)urea
CAS No:6313-97-9
MF:C17H18O2
MW:254.323625087738
CID:525403
Update Time:2026-04-29
1-hexadecyl-3-(4-nitrophenyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-hexadecyl-3-(4-nitrophenyl)urea
- AC1L5YF8
- AC1Q5MFM
- AG-G-33562
- AR-1C3378
- CTK2F8484
- NSC40598
- NSC-40598
-
Computed Properties
- Exact Mass: 405.29937
- Monoisotopic Mass: 405.299
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 16
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.037
- Boiling Point: 516.8°C at 760 mmHg
- Flash Point: 266.4°C
- Refractive Index: 1.527
- PSA: 84.27
- LogP: 8.18470
1-hexadecyl-3-(4-nitrophenyl)urea Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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